Cas no 1221684-51-0 (2-Bromo-1-ethenyl-4-fluorobenzene)

• Product Name: 2-Bromo-1-ethenyl-4-fluorobenzene
• CAS No: 1221684-51-0
• MF: C₈H₆BrF
• MW: 201.035645008087
• MDL: MFCD14892603
• CID: 1024571
• Update Time: 2025-05-20

2-Bromo-1-ethenyl-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-fluoro-1-vinylbenzene
• 2-bromo-1-ethenyl-4-fluorobenzene
• 2-Bromo-4-fluorostyrene
• 2-Bromo-1-ethenyl-4-fluorobenzene

• MDL： MFCD14892603
• Inchi： 1S/C8H6BrF/c1-2-6-3-4-7(10)5-8(6)9/h2-5H,1H2
• InChI Key： MNKVLFONYODHBB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C=C)F

Computed Properties

• Exact Mass: 199.96400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.480±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 204.6±20.0 ºC (760 Torr),
• Flash Point: 80.2±16.6 ºC,
• Solubility: Almost insoluble (0.015 g/l) (25 º C),
• PSA: 0.00000
• LogP: 3.23120

Additional information on 2-Bromo-1-ethenyl-4-fluorobenzene

Recent Advances in the Application of 2-Bromo-1-ethenyl-4-fluorobenzene (CAS: 1221684-51-0) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-1-ethenyl-4-fluorobenzene (CAS: 1221684-51-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, mechanistic studies, and therapeutic potential. The findings discussed herein are derived from recent peer-reviewed publications and industry reports, ensuring the accuracy and timeliness of the information presented.

Recent studies have highlighted the role of 2-Bromo-1-ethenyl-4-fluorobenzene as a key intermediate in the synthesis of complex organic molecules, particularly in the development of fluorinated aromatic compounds. Fluorination is a critical strategy in medicinal chemistry, as it often enhances the bioavailability, metabolic stability, and binding affinity of drug candidates. Researchers have successfully utilized this compound in cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, to construct diverse molecular scaffolds with potential pharmacological activities.

One notable application of 2-Bromo-1-ethenyl-4-fluorobenzene is its incorporation into the design of kinase inhibitors. Kinases are a major target class in oncology and inflammatory diseases, and the introduction of fluorine atoms into kinase inhibitors has been shown to improve their selectivity and pharmacokinetic properties. A 2023 study demonstrated the use of this compound in the synthesis of a novel series of FLT3 inhibitors, which exhibited promising activity against acute myeloid leukemia (AML) cell lines. The researchers attributed the enhanced potency to the strategic placement of the fluorine atom, which optimized interactions with the target protein.

In addition to its role in drug discovery, 2-Bromo-1-ethenyl-4-fluorobenzene has been explored in chemical biology as a tool for protein labeling and modification. The bromo and ethenyl functional groups provide handles for bioorthogonal chemistry, enabling site-specific conjugation of biomolecules. A recent publication detailed the use of this compound in the development of fluorescent probes for imaging studies, where it served as a precursor for the synthesis of fluorophore-tagged molecules. These probes were employed to visualize subcellular localization of target proteins in real-time, offering insights into their biological functions.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of 2-Bromo-1-ethenyl-4-fluorobenzene. Researchers have reported the need for optimized reaction conditions to minimize side reactions and improve yields. Advances in catalytic systems, such as the use of palladium-based catalysts with tailored ligands, have shown potential in addressing these issues. Furthermore, safety considerations related to the handling of brominated compounds necessitate stringent protocols to ensure researcher safety and environmental compliance.

In conclusion, 2-Bromo-1-ethenyl-4-fluorobenzene (CAS: 1221684-51-0) represents a valuable building block in chemical biology and pharmaceutical research. Its unique chemical properties enable diverse applications, from drug discovery to biomolecular imaging. Ongoing research efforts are expected to further expand its utility, particularly in the development of next-generation therapeutics and diagnostic tools. Future studies should focus on optimizing synthetic methodologies and exploring novel applications in targeted drug delivery and precision medicine.